3-{[(t-Butoxy)carbonyl][2-(4-methoxyphenyl)ethyl]amino}propanoic acid

• IUPAC Name: 3-[2-(4-methoxyphenyl)ethyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]propanoic acid
• InChI: InChI=1S/C17H25NO5/c1-17(2,3)23-16(21)18(12-10-15(19)20)11-9-13-5-7-14(22-4)8-6-13/h5-8H,9-12H2,1-4H3,(H,19,20)
• InChI Key: DGSXWEXFELIXFU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N(CCC1=CC=C(C=C1)OC)CCC(=O)O
• Molecular Formula: C17H25NO5
• Molecular Weight: 323.4 g/mol

Description

3-{[(t-Butoxy)carbonyl][2-(4-methoxyphenyl)ethyl]amino}propanoic acid, also known as 3-BMPEA, is an organic compound that has many potential applications in the field of scientific research. It is a carboxylic acid, which is a type of organic compound that contains a carboxyl group, and is composed of a carbonyl group bonded to an alkyl group. 3-BMPEA has been studied in numerous scientific research applications, and has been found to have a variety of biochemical and physiological effects.

Scientific Research Applications

3-{[(t-Butoxy)carbonyl][2-(4-methoxyphenyl)ethyl]amino}propanoic acid has been studied in numerous scientific research applications, such as drug discovery, drug design, and enzyme inhibition. It has also been used in the synthesis of various compounds, such as peptides, carbohydrates, and nucleosides. Additionally, 3-{[(t-Butoxy)carbonyl][2-(4-methoxyphenyl)ethyl]amino}propanoic acid has been studied for its potential applications in the fields of pharmacology, biochemistry, and medicinal chemistry.

Mechanism of Action

The mechanism of action of 3-{[(t-Butoxy)carbonyl][2-(4-methoxyphenyl)ethyl]amino}propanoic acid is not fully understood. However, it is believed to interact with various proteins and enzymes in the body, resulting in a variety of biochemical and physiological effects. For example, 3-{[(t-Butoxy)carbonyl][2-(4-methoxyphenyl)ethyl]amino}propanoic acid has been found to inhibit the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. This inhibition can result in increased levels of acetylcholine, which can lead to a variety of biochemical and physiological effects.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-{[(t-Butoxy)carbonyl][2-(4-methoxyphenyl)ethyl]amino}propanoic acid have been studied in numerous scientific research applications. Studies have found that 3-{[(t-Butoxy)carbonyl][2-(4-methoxyphenyl)ethyl]amino}propanoic acid can affect the activity of various enzymes, proteins, and receptors. For example, it has been found to inhibit the enzyme acetylcholinesterase, resulting in increased levels of acetylcholine. Additionally, 3-{[(t-Butoxy)carbonyl][2-(4-methoxyphenyl)ethyl]amino}propanoic acid has been found to interact with various receptors, such as the serotonin receptor 5-HT1A and the dopamine receptor D2. These interactions can result in a variety of biochemical and physiological effects, such as increased alertness, improved mood, and improved cognitive function.

Advantages and Limitations for Lab Experiments

The use of 3-{[(t-Butoxy)carbonyl][2-(4-methoxyphenyl)ethyl]amino}propanoic acid in laboratory experiments has several advantages and limitations. One advantage is that 3-{[(t-Butoxy)carbonyl][2-(4-methoxyphenyl)ethyl]amino}propanoic acid is relatively stable and can be stored for long periods of time. Additionally, it is easily synthesized and can be used in a variety of experiments. However, there are some limitations to using 3-{[(t-Butoxy)carbonyl][2-(4-methoxyphenyl)ethyl]amino}propanoic acid in laboratory experiments. For example, it is not water-soluble, so it must be dissolved in a solvent before use. Additionally, 3-{[(t-Butoxy)carbonyl][2-(4-methoxyphenyl)ethyl]amino}propanoic acid can be toxic in high concentrations, so it must be handled with care.

Future Directions

The potential applications of 3-{[(t-Butoxy)carbonyl][2-(4-methoxyphenyl)ethyl]amino}propanoic acid are vast and varied. Further research is needed to fully understand the biochemical and physiological effects of this compound. Additionally, further research is needed to explore the potential therapeutic applications of 3-{[(t-Butoxy)carbonyl][2-(4-methoxyphenyl)ethyl]amino}propanoic acid, such as the treatment of neurological disorders, the treatment of cognitive decline, and the treatment of depression. Additionally, further research is needed to explore the potential applications of 3-{[(t-Butoxy)carbonyl][2-(4-methoxyphenyl)ethyl]amino}propanoic acid in drug discovery and drug design. Finally, further research is needed to explore the potential applications of 3-{[(t-Butoxy)carbonyl][2-(4-methoxyphenyl)ethyl]amino}propanoic acid in enzyme inhibition and the synthesis of various compounds.

Synthesis Methods

The synthesis of 3-{[(t-Butoxy)carbonyl][2-(4-methoxyphenyl)ethyl]amino}propanoic acid can be achieved through a variety of methods. One method involves the reaction of t-butyl isocyanate with 2-methoxyphenethylamine in the presence of triethylamine and acetic acid. This reaction produces a product that is then purified by column chromatography and recrystallization. Another method involves the reaction of 2-methoxyphenethylamine with t-butyl isocyanate in the presence of pyridine and acetic acid. This reaction produces a product that is then purified by recrystallization.